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These application notes provide a comprehensive overview and detailed protocols for the
fabrication of solar cells utilizing solution-processed bismuth iodide (Bil3) as a light-absorbing
layer. Bismuth-based materials are gaining significant attention as less toxic and more stable
alternatives to lead-halide perovskites in photovoltaic applications.[1][2][3][4][5][6] This
document outlines the necessary materials, equipment, and step-by-step procedures for the
preparation of precursor solutions, thin film deposition, and complete solar cell device
fabrication.

Overview of Bismuth lodide for Photovoltaics

Bismuth iodide (Bils) is a promising semiconductor material for solar cells due to its suitable
bandgap, high absorption coefficient, and environmental stability.[1][2] Solution-based
processing offers a cost-effective and scalable method for fabricating Bils thin films.[1][2][4] The
quality of the solution-processed Bils film is paramount to the performance of the solar cell, with
key factors including precursor solution chemistry, deposition technique, and post-deposition
treatments like solvent and thermal annealing.[1][2][3][4][7]
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Experimental Protocols
Precursor Solution Preparation

The foundation of a high-quality bismuth iodide thin film lies in the precursor solution. Various
solvents and additives have been explored to improve the solubility of Bils and control the
crystallization process.

Protocol 1: Standard Bils Precursor Solution in THF
o Materials:

o Bismuth (1) iodide (Bils) powder

o Tetrahydrofuran (THF), anhydrous
» Procedure:

o Inside a nitrogen-filled glovebox, dissolve Bils powder in anhydrous THF to a
concentration of 100 mg/mL.[1][2]

o Stir the solution at room temperature until the Bils powder is fully dissolved, resulting in a
clear, transparent solution.[1]

Protocol 2: Bils Precursor with DMSO Additive
e Materials:
o Bismuth (I11) iodide (Bilz) powder
o Tetrahydrofuran (THF), anhydrous
o Dimethyl sulfoxide (DMSO), anhydrous
e Procedure:
o Prepare a stock solution of Bils in THF at a concentration of 120 mg/mL.[8]

o Add DMSO to the Bils solution in volume ratios ranging from 0.3% to 0.7%.[8]
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o Stir the solution overnight at room temperature at 1000 rpm.[8]
o Before use, filter the solution through a 0.22 um PTFE filter.[8]
Protocol 3: Silver Bismuth lodide (AgBizl7) Precursor Solution
o Materials:
o Silver iodide (Agl) powder
o Bismuth (111) iodide (Bilz) powder
o n-butylamine

e Procedure:

[e]

Weigh 0.06 g of Agl (0.2544 mmol) and 0.3 g of Bils (0.5087 mmol).[5][9]

o

Add 3 mL of n-butylamine to the powders.[5][9]

[¢]

Vortex the mixture vigorously until all solids are completely dissolved.[5][9]

[¢]

Filter the solution using a 0.2 um pore-size polytetrafluoroethylene (PTFE) filter.[5][9]

Thin Film Deposition and Annealing

Spin coating is the most common laboratory technique for depositing Bils thin films from
solution. Post-deposition annealing is crucial for grain growth and film quality.

Protocol 4: Spin Coating of Bils Thin Films
e Equipment:

o Spin coater

o Nitrogen-filled glovebox

e Procedure:
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o Transfer the prepared Bils precursor solution and substrates (e.g., FTO/TiOz) into a
nitrogen-filled glovebox.

o Dispense approximately 200 uL of the Bils solution onto the substrate.[1][2]

o Spin coat the substrate. A typical spin coating program is a single step at 2000 rpm for 35-
60 seconds.[7] For the AgBizl- precursor, spin coating at 6,000 rpm for 30 s has been
reported.[5][9]

o The film will change color from orange/yellowish-red to black/brown-black, indicating the
formation of the Bils phase.[1][5][9]

Protocol 5: Solvent Vapor Annealing (SVA)
e Equipment:

o Hot plate

o Petri dish

o Solvent (e.g., DMF, THF, Chlorobenzene)
e Procedure:

o Place the as-deposited Bils film on a hot plate inside a controlled environment (e.g.,
glovebox or a chamber with controlled humidity).

o Place a small container with the annealing solvent (e.g., 6.4 yuL of DMF) inside a petri dish
along with the film.[7]

o Close the petri dish and heat the substrate to the desired temperature (e.g., 80-120 °C).[7]
The presence of water vapor (e.g., 70% relative humidity) can be beneficial.[7]

o Anneal for a set duration, typically 10 minutes.[7]
o Remove the petri dish lid to allow residual solvent to evaporate.[7]

Protocol 6: Thermal Annealing
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e Equipment:
o Hot plate or tube furnace
e Procedure:
o Immediately after spin coating, transfer the substrate to a hot plate.

o Anneal the film at a specific temperature and duration. For instance, AgBizl- films are
ramped to 150 °C and held for 30 minutes.[5][9]

o After annealing, allow the film to cool down to room temperature. For some protocols, a
quick quench to room temperature is recommended.[5][9]

Solar Cell Fabrication

A typical solar cell architecture for Bils-based devices is FTO/ETL/Bils/HTL/Metal Contact.
Protocol 7: Device Fabrication
e Materials and Equipment:
o FTO-coated glass substrates
o Electron Transport Layer (ETL) precursor (e.g., TiO2)
o Hole Transport Layer (HTL) material (e.g., Spiro-OMeTAD, P3HT, V20s)
o Metal for top contact (e.g., Gold, Silver)
o Spin coater
o Thermal evaporator
e Procedure:

o Substrate Cleaning: Sequentially clean FTO substrates by sonicating in a detergent
solution, deionized water, acetone, and isopropanol, each for 15 minutes. Dry the
substrates with nitrogen gas.
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o ETL Deposition: Deposit a compact TiOz layer on the FTO substrate, for example, by spin-
coating a TiOz sol-gel solution followed by annealing at ~500 °C for 30 minutes.[1][2] A
mesoporous TiO2z layer can also be added.[9]

o Bils Deposition: Deposit the Bils active layer using the protocols described in sections 2.2.

o HTL Deposition: Spin coat the HTL solution onto the Bils layer. For example, a solution of
P3HT (10 mg/mL in chlorobenzene) can be spin-coated at 4,000 rpm for 30 s, followed by
annealing at 130 °C for 10 minutes.[5][9]

o Metal Contact Deposition: Deposit the top metal contact (e.g., 100 nm of Gold) through a
shadow mask using a thermal evaporator at a base pressure of 1 x 10~° Torr.[7] For some
device structures, an interlayer like V20s (20 nm) is deposited before the gold electrode.[1]

[2]

o Post-Fabrication Annealing: A final annealing step of the complete device at 100 °C for 10
minutes can sometimes improve performance.[1][2]

Data Presentation
Table 1: Precursor Solution Formulations
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Concentration(

Precursor(s) Solvent(s) ) Additive(s) Reference
S
) Tetrahydrofuran
Bils 100 mg/mL [1][2]
(THF)
Dimethyl
] sulfoxide
Bils THF 120 mg/mL [8]
(DMSO) (0.3-0.7
vol%)
N,N-
Bils Dimethylformami  1.65 M [10]
de (DMF)
0.2544 mmol
_ . Agl, 0.5087
Agl, Bils n-butylamine o [51[9]
mmol Bils in 3
mL
Csl, Bils DMF 1:1.5 molar ratio [11]

Table 2: Thin Film Deposition and Annealing Parameters
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Anneali .
. . . Anneali
Depositi Spin . . ng Anneali
Spin Anneali . ng Referen
on Speed . Temper ng Time
Time (s) ng Type . Atmosp ce
Method (rpm) ature (min)
. here
(°C)
Spin Solvent DMF,
_ 2000 35 80 - 120 10 [7]
Coating Vapor 70% RH
Spin 500 (for )
) 2000 15 Thermal ) - Air [7]
Coating TiO2)
Spin
_ 6000 30 Thermal 150 30 N2 [51[9]
Coating
Spin Solvent THF or
_ - <100 - [1][3]
Coating Vapor DMF
Spin ]
) - Thermal 100 10 Air [1112]
Coating

Table 3: Solar Cell Device Performance
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Device
Architectur
e

PCE (%) Voc (V)

Jsc

FF (%) Reference
(mA/cm?)

Glass/FTO/Ti
02/Bil3/V20s/
Au

1.0

[1](2]3][6]

FTO/TiO2/Bils
[spiro-
OMeTAD/Au

0.51 ~0.4

-4 : [7

FTOlc-
TiO2/m-
TiO2/AgBizl7/
P3HT/Au

4.3

[5]19]

ITO/CuSCN/
Bils/PC71BM/
Ca/Al

1.80

51.5 8]

FTO/c-
TiO2/M-

TiO2/Cs3Bizle/

Carbon

[12]

Visualizations
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Caption: Workflow for the fabrication of a solution-processed bismuth iodide solar cell.
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Bil3 Film Formation and Optimization
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Caption: Key steps in optimizing the morphology of solution-processed Bils films.
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Caption: Logical relationship between processing parameters and device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Solution-Processed
Bismuth lodide in Solar Cells]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085570/docs#application-notes-and-protocols-for-
solution-processed-bismuth-iodide-in-solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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